2-chloro-N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[(1-phenyltetrazol-5-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H12ClN5O2S/c15-12-8-4-5-9-13(12)23(21,22)16-10-14-17-18-19-20(14)11-6-2-1-3-7-11/h1-9,16H,10H2
• InChI Key: TWPRDFFMTBFZQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)CNS(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C14H12ClN5O2S
• Molecular Weight: 349.8 g/mol

Description

The compound “2-chloro-N-((1-phenyl-1H-tetrazol-5-yl)methyl)benzenesulfonamide” is a derivative of tetrazole. Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications. They are often used as metabolism-resistant isosteric replacements for carboxylic acids in SAR-driven medicinal chemistry analogue syntheses.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in ecofriendly ways such as the use of water as solvent, moderate conditions, nontoxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. A series of 1-substituted 1H-1,2,3,4-tetrazole compounds have been synthesized in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction.

Molecular Structure Analysis

Tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The tetrazole ring is considered a biomimic of the carboxylic acid functional group.

Chemical Reactions Analysis

On heating, tetrazoles decompose and emit toxic nitrogen fumes. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. Tetrazole dissolves in water, acetonitrile, etc.

Scientific Research Applications

Medicinal and Pharmaceutical Applications

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Eco-friendly Synthesis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. .

Biological Activity Studies

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Receptor-Ligand Interactions

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Cell Membrane Penetration

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Donor Acceptor Properties

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Antibacterial Activity

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Anti-inflammatory Activity

, which could potentially be applied to “this compound”.

Mechanism of Action

Target of Action

Tetrazole derivatives have been known to interact with a variety of biological targets

Mode of Action

It’s known that the size, shape, charge distribution, polarity, hydrogen bonding, and hydrophobic interactions of both the ligand (drug) and receptor (target site) play crucial roles in the interaction .

Biochemical Pathways

Tetrazole derivatives have been known to interact with a variety of biochemical pathways

Pharmacokinetics

The physical properties of the compound such as density, boiling point, flash point, and refractive index can influence its pharmacokinetic properties .

Result of Action

Tetrazole derivatives have been known to exhibit a variety of biological activities

Action Environment

Factors such as temperature, ph, and the presence of other compounds can influence the action of a compound .

Safety and Hazards

On heating, tetrazoles decompose and emit toxic nitrogen fumes. They are burst vigorously on exposed to shock, fire, and heat on friction. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They are also classified as a suspected carcinogen.

Future Directions

The quantity and the interest of research devoted to the synthetic methods, molecular structure, physicochemical properties, and application of tetrazoles constantly increases. They have specific thermochemical properties and exhibit multiple reactivity. Because of the various possibilities of coordination of the tetrazole ring with metal ions, these compounds can be used as effective complexones and corrosion inhibitors.